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Core Physicochemical Properties of HEPPS

HEPPS (CAS 16052-06-5), is a member of the "Good's buffers" family, specifically developed to provide

stable, inert buffering capacity for biochemical and biological research [1] [2]. Its molecular formula is

C₉H₂₀N₂O₄S, with a molecular weight of 252.33 g/mol [1] [3] [4].

The table below summarizes the fundamental properties of HEPPS:

Property Specification

IUPAC Name 3-[4-(2-Hydroxyethyl)piperazin-1-yl]propane-1-sulfonic acid [2]

pKa at 25°C 8.00 [1] [3] [2]

Useful pH Range 7.3 - 8.7 [3] [4] [5]

Molecular Weight 252.33 g/mol [1] [3] [4]

Appearance White crystalline powder [4] [5]

Melting Point 237-239 °C (decomposes) [1] [4]
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Property Specification

Water Solubility ~25.2 g/L at 20°C [4]

Buffer Characteristics and Handling

Buffering Capacity and Preparation

HEPPS is a zwitterionic buffer, meaning it carries both a positive and negative charge, which contributes to

its high solubility in water and minimal permeability across cell membranes [1] [3]. To prepare a 1M stock

solution, dissolve approximately 25.2 g of HEPPS in ultrapure water, adjust the pH to your desired value

using a strong acid or base (like NaOH or HCl), and then bring the final volume to 1 liter [4].

Storage and Stability

Storage Conditions: Store the powder sealed in a dry environment at room temperature [4].

Solution Stability: HEPPS solutions are stable under standard laboratory conditions.
UV Transparency: HEPPS has low UV absorbance, with A₂₆₀ ≤ 0.02 and A₂₈₀ ≤ 0.02 for a 0.1M

aqueous solution, making it suitable for spectroscopic assays [5].

Safety and Handling

HEPPS is generally not classified as highly hazardous but should be handled with standard laboratory

precautions. It may cause skin or eye irritation (GHS07 warning) [1] [4]. Always refer to the Safety Data

Sheet (SDS) for detailed handling and disposal information.

Key Experimental Applications and Protocols

HEPPS is widely used in biochemical and cell culture research. Its structure forms the basis of its buffering

action and experimental utility, as shown in the diagram below.
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HEPPS applications span standard biochemistry to specialized disease research

Cell Culture Media Supplement

HEPPS is used to maintain a stable pH in cell culture media, especially for sensitive cell lines and primary

cultures requiring precise pH control for optimal growth and differentiation [1].

Detailed Protocol:

Solution Preparation: Prepare a sterile 1M HEPPS stock solution.

Supplementation: Add HEPPS to your cell culture medium to a final concentration of 10-25 mM.
pH Verification: After adding HEPPS and before use, verify that the medium pH is within the desired

range (e.g., 7.6-8.0) using a calibrated pH meter.
Experimental Note: HEPPS is particularly useful for processes that generate acidic byproducts,

helping to counteract acidosis in the culture.

Protein Purification and Analysis

HEPPS is ideal for protein purification protocols like ion-exchange and affinity chromatography, where it

helps maintain protein stability and activity [1].

Detailed Protocol:
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Buffer Selection: Use a 20-50 mM HEPPS buffer.

pH Adjustment: Adjust the pH of the buffer to 7.5-8.0 using NaOH or HCl at the temperature your
experiment will be conducted.

System Compatibility: HEPPS is especially suitable for cation exchange chromatography due to
its negative charge, which minimizes interference with the resin [6].

Metal Ion Interference: HEPPS shows high resistance to forming coordination compounds with
metal ions, reducing unwanted interference in experiments involving metalloproteins or metal-

dependent enzymes [6].

Specialized Application: Alzheimer's Disease Research

A notable application of HEPPS is in Alzheimer's disease research, where it has been shown to disaggregate

amyloid-beta oligomers and plaques [2].

Detailed Protocol (Plasma Sample Pre-treatment for Aβ Detection):

Sample Incubation: Incubate human plasma samples with HEPPS at a final concentration of 40-60

mM.
Time and Temperature: Typical incubation is for 30-60 minutes at 37°C.

Mechanism: HEPPS acts to dissociate large, complex amyloid-beta oligomers into smaller,
monomeric units.

Downstream Analysis: Treated plasma can then be analyzed using specific detection systems, such
as an interdigitated microelectrode sensor system, which allows for the differentiation of biomarkers

that were previously masked in the aggregated state [2]. This application highlights the potential of
HEPPS in developing diagnostic blood tests for Alzheimer's disease.

Methodology for pKa Determination and Verification

For researchers requiring verification of buffer pKa, the following methodological principles can be applied:

Potentiometric Titration: This is the standard method. A solution of HEPPS is titrated with a strong

acid or base while monitoring the pH. The pKa is identified as the point on the titration curve where
the slope is minimized, equivalent to the pH at which half of the buffer has been neutralized.

Spectrophotometric Methods: If the buffer or its ionized form has a chromophore, the pKa can be
determined by measuring absorbance changes at different pH values.

Critical Parameters: Control temperature precisely, as pKa is temperature-dependent. Use high-
purity water and reagents to avoid ionic strength effects. For the most accurate results, the
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"thermodynamic pKa" (pKa⁰) can be determined by measuring pKa at several buffer concentrations

and extrapolating to zero concentration [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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